4-((2-Methoxyphenyl)(methyl)amino)benzaldehyde
Overview
Description
“4-((2-Methoxyphenyl)(methyl)amino)benzaldehyde” is an organic compound with the chemical formula C15H15NO2. It is a starting material for the synthesis of many compounds such as azo dyes and dithiocarbamate .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, 4-(((4-methoxyphenyl)amino)methyl)-N,N-dimethylaniline and 2-methoxy-5-((phenylamino)methyl)phenol were synthesized via a Schiff bases reduction route . Another example is the synthesis of 2-(4-((2-hydroxyethyl)(methyl)amino)benzylidene)malononitrile from 4-[hydroxymethyl(methyl)amino]benzaldehyde and propanedinitrile .Molecular Structure Analysis
The molecular structures of similar compounds, 4-(((4-methoxyphenyl)amino)methyl)-N,N-dimethylaniline and 2-methoxy-5-((phenylamino)methyl)phenol, consist of asymmetric units of C16H20N2O and C14H15NO2 in orthorhombic and monoclinic crystal systems, respectively .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds include the reduction of nitriles and amides in the presence of catalysts such as LiAlH4 and NaBH4 . The reaction of phenyl acetic acid derivatives with thiosemicarbazide in the presence of POCl3 has also been reported .Physical And Chemical Properties Analysis
The molecular weight of “4-((2-Methoxyphenyl)(methyl)amino)benzaldehyde” is 241.28 g/mol. The compounds 4-(((4-methoxyphenyl)amino)methyl)-N,N-dimethylaniline and 2-methoxy-5-((phenylamino)methyl)phenol consist of asymmetric units of C16H20N2O and C14H15NO2, respectively .Scientific Research Applications
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Synthesis of Schiff Bases
- Field : Organic Chemistry
- Application : The compound 4-(((4-Methoxyphenyl)amino)methyl)-N,N-dimethylaniline, which is structurally similar to the one you mentioned, has been synthesized via a Schiff bases reduction route .
- Method : The synthesis involves the reduction of Schiff bases, which are formed by the condensation of an amine and a carbonyl compound .
- Results : The synthesized compounds consist of asymmetric units of C16H20N2O (1) and C14H15NO2 (2) in orthorhombic and monoclinic crystal systems, respectively . These compounds are important starting materials for the synthesis of many compounds such as azo dyes and dithiocarbamate .
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Development of 2-Aminothiazole-Based Compounds
- Field : Medicinal Chemistry
- Application : The 2-aminothiazole scaffold, which contains a nitrogen atom like the compound you mentioned, is a characteristic structure in drug development .
- Method : Various synthetic strategies have been developed to access novel 2-aminothiazole derivatives .
- Results : These 2-aminothiazole-based derivatives have several biological activities, allowing them to act as anticancer, antioxidant, antimicrobial, and anti-inflammatory agents, among other things .
Future Directions
properties
IUPAC Name |
4-(2-methoxy-N-methylanilino)benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO2/c1-16(13-9-7-12(11-17)8-10-13)14-5-3-4-6-15(14)18-2/h3-11H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NFACGRXFHMYQCJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=C(C=C1)C=O)C2=CC=CC=C2OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-((2-Methoxyphenyl)(methyl)amino)benzaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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